Cas no 2007920-70-7 (2-Aminoisonicotinaldehyde hydrochloride)

• Product Name: 2-Aminoisonicotinaldehyde hydrochloride
• CAS No: 2007920-70-7
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 4769593
• Update Time: 2026-02-26

2-Aminoisonicotinaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminoisonicotinaldehyde hydrochloride

• Inchi： 1S/C6H6N2O.ClH/c7-6-3-5(4-9)1-2-8-6;/h1-4H,(H2,7,8);1H
• InChI Key： NUJASNRMTLDBFO-UHFFFAOYSA-N
• SMILES： Cl.O=CC1C=CN=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Aminoisonicotinaldehyde hydrochloride

2-Aminoisonicotinaldehyde Hydrochloride (CAS No. 2007920-70-7): A Comprehensive Overview

2-Aminoisonicotinaldehyde hydrochloride (CAS No. 2007920-70-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(aminomethyl)pyridine-2-carbaldehyde hydrochloride, is a derivative of pyridine and possesses unique structural and functional properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-Aminoisonicotinaldehyde hydrochloride is C₈H₁₁N₃O·HCl, and its molecular weight is approximately 189.65 g/mol. The compound features a pyridine ring with an amino group and an aldehyde group, which are key functional groups that contribute to its reactivity and biological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biochemical assays and pharmaceutical formulations.

In recent years, 2-Aminoisonicotinaldehyde hydrochloride has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 2-Aminoisonicotinaldehyde hydrochloride-derived compounds with potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that these derivatives exhibited high selectivity and low cytotoxicity, making them promising candidates for further development as antiviral agents.

Beyond antiviral applications, 2-Aminoisonicotinaldehyde hydrochloride has also shown potential in the treatment of neurodegenerative diseases. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of this compound as a scaffold for designing inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The researchers synthesized several derivatives and evaluated their inhibitory activity against MAO-B. One of the derivatives demonstrated potent inhibition with an IC₅₀ value in the low micromolar range, suggesting its potential as a lead compound for developing MAO-B inhibitors.

The structural versatility of 2-Aminoisonicotinaldehyde hydrochloride also makes it a valuable intermediate in the synthesis of other bioactive molecules. For example, a study published in the Tetrahedron Letters in 2019 described a novel synthetic route to produce substituted pyridines using 2-Aminoisonicotinaldehyde hydrochloride as a key intermediate. The researchers demonstrated that this approach could be used to efficiently synthesize a wide range of substituted pyridines with diverse functional groups, which could be further modified to create novel therapeutic agents.

In addition to its applications in medicinal chemistry, 2-Aminoisonicotinaldehyde hydrochloride has also been explored for its potential use in chemical biology research. A study published in the Biochemistry Journal in 2018 investigated the use of this compound as a probe to study protein-protein interactions. The researchers conjugated 2-Aminoisonicotinaldehyde hydrochloride to specific peptides and used it to identify novel protein binding partners involved in cellular signaling pathways. This approach provided valuable insights into the mechanisms underlying these interactions and highlighted the utility of 2-Aminoisonicotinaldehyde hydrochloride-based probes in chemical biology studies.

The safety profile of 2-Aminoisonicotinaldehyde hydrochloride is another important consideration for its use in pharmaceutical research. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 2-Aminoisonicotinaldehyde hydrochloride (CAS No. 2007920-70-7) is a multifaceted compound with significant potential for various applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance as a valuable tool in the development of innovative treatments for various diseases.